Cas no 120426-39-3 (benzyl 4-(2-iodoethyl)piperidine-1-carboxylate)

• Product Name: benzyl 4-(2-iodoethyl)piperidine-1-carboxylate
• CAS No: 120426-39-3
• MF: C₁₅H₂₀INO₂
• MW: 373.229276657104
• CID: 2108536
• PubChem ID: 14600697
• Update Time: 2025-04-21

benzyl 4-(2-iodoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(2-iodoethyl)piperidine-1-carboxylate
• 120426-39-3
• DA-14469
• 2-(1-benzyloxycarbonyl-4-piperidyl)ethyl iodide
• H29310
• 2-(N-Benzyloxycarbonylpiperidin-4-yl)ethyl iodide
• SHXYSWRSCQKWOO-UHFFFAOYSA-N
• A1-31415
• SCHEMBL7369976

• Inchi： 1S/C15H20INO2/c16-9-6-13-7-10-17(11-8-13)15(18)19-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2
• InChI Key： SHXYSWRSCQKWOO-UHFFFAOYSA-N
• SMILES： ICCC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 373.05388Da
• Monoisotopic Mass: 373.05388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų